Platelet activating factor Platelet activating factor PC(O-16:0/2:0), also known as 1-O-hexadecyl paf or C16 paf, belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-16:0/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-16:0/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-16:0/2:0) has been primarily detected in blood. Within the cell, PC(O-16:0/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-16:0/2:0) exists in all eukaryotes, ranging from yeast to humans.
2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many leukocyte functions, including platelet aggregation, inflammation, and anaphylaxis. It has a role as a beta-adrenergic antagonist, an antihypertensive agent, a bronchoconstrictor agent, a hematologic agent and a vasodilator agent.
Brand Name: Vulcanchem
CAS No.: 74389-68-7
VCID: VC0004593
InChI: InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/t26-/m1/s1
SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Molecular Formula: C26H54NO7P
Molecular Weight: 523.7 g/mol

Platelet activating factor

CAS No.: 74389-68-7

Inhibitors

VCID: VC0004593

Molecular Formula: C26H54NO7P

Molecular Weight: 523.7 g/mol

Platelet activating factor - 74389-68-7

CAS No. 74389-68-7
Product Name Platelet activating factor
Molecular Formula C26H54NO7P
Molecular Weight 523.7 g/mol
IUPAC Name [(2R)-2-acetyloxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/t26-/m1/s1
Standard InChIKey HVAUUPRFYPCOCA-AREMUKBSSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
SMILES CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Canonical SMILES CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Appearance Assay:≥98%A lyophilized powder
Description PC(O-16:0/2:0), also known as 1-O-hexadecyl paf or C16 paf, belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-16:0/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-16:0/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-16:0/2:0) has been primarily detected in blood. Within the cell, PC(O-16:0/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-16:0/2:0) exists in all eukaryotes, ranging from yeast to humans.
2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many leukocyte functions, including platelet aggregation, inflammation, and anaphylaxis. It has a role as a beta-adrenergic antagonist, an antihypertensive agent, a bronchoconstrictor agent, a hematologic agent and a vasodilator agent.
Synonyms Alternative Name: Platelet-activating factor
PubChem Compound 108156
Last Modified Nov 11 2021
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